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Compound of Interest

Compound Name: GSK2656157

Cat. No.: B612095 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of

GSK2656157, a potent and selective PERK inhibitor, using Dimethyl Sulfoxide (DMSO) as the

solvent. Adherence to this protocol is crucial for ensuring the accuracy and reproducibility of

experimental results.

Introduction
GSK2656157 is an ATP-competitive inhibitor of the Protein kinase R (PKR)-like endoplasmic

reticulum kinase (PERK), a key component of the unfolded protein response (UPR).[1][2][3] It is

a valuable tool for studying the role of PERK in various cellular processes, including protein

folding, stress responses, and diseases such as cancer. Accurate preparation of a stable and

concentrated stock solution is the first critical step for any in vitro or in vivo studies. DMSO is

the recommended solvent for GSK2656157 due to its high solubilizing capacity for this

compound.[4][5][6]

Quantitative Data Summary
The following table summarizes the key quantitative information for GSK2656157 and the

preparation of its stock solution.
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Parameter Value Reference

Molecular Weight 416.45 g/mol (or Da) [1][2][3][4]

Appearance
White to light yellow solid

powder
[1][3]

Purity >98% [3]

Solubility in DMSO Up to 100 mg/mL [5]

Recommended Stock

Concentration
10 mM - 50 mM

Storage of Stock Solution -20°C for up to 6 months [5]

Experimental Protocol
This protocol outlines the steps to prepare a 10 mM stock solution of GSK2656157 in DMSO.

This is a commonly used concentration for cellular assays.

3.1. Materials and Equipment

GSK2656157 powder

Anhydrous/molecular sieve-dried, sterile DMSO

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Sterile pipette tips

Vortex mixer

(Optional) Water bath or heat block set to 37°C

3.2. Safety Precautions
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Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle GSK2656157 powder in a chemical fume hood to avoid inhalation.

DMSO is a potent solvent and can facilitate the absorption of other chemicals through the

skin. Handle with care.

Consult the Safety Data Sheet (SDS) for GSK2656157 and DMSO before starting the

procedure.

3.3. Step-by-Step Procedure

Calculate the required mass of GSK2656157: To prepare a 10 mM stock solution, use the

following formula: Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight (

g/mol ) x 1000 (mg/g)

Example for 1 mL of 10 mM stock solution: Mass (mg) = 0.010 mol/L x 0.001 L x 416.45

g/mol x 1000 mg/g = 4.1645 mg

Weigh the GSK2656157 powder: Carefully weigh out the calculated mass of GSK2656157
powder using an analytical balance and place it into a sterile microcentrifuge tube.

Add DMSO: Add the desired volume of sterile DMSO to the microcentrifuge tube containing

the GSK2656157 powder. For the example above, add 1 mL of DMSO.

Dissolve the compound: Close the tube tightly and vortex the solution until the GSK2656157
powder is completely dissolved. If the compound does not dissolve readily, gentle warming in

a 37°C water bath for a few minutes can aid dissolution.[4] Visually inspect the solution to

ensure there are no visible particles.

Aliquot and Store: To avoid repeated freeze-thaw cycles, which can degrade the compound,

aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Store the aliquots at -20°C. Stock solutions are reported to be stable for up to 6 months

when stored properly.[5]

3.4. Calculation Table for Different Stock Concentrations
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Desired Stock
Concentration

Volume of DMSO
Mass of GSK2656157 to
Weigh (MW = 416.45 g/mol
)

10 mM 1 mL 4.16 mg

20 mM 1 mL 8.33 mg

50 mM 1 mL 20.82 mg

10 mM 5 mL 20.82 mg

50 mM 5 mL 104.11 mg

Diagrams
4.1. Experimental Workflow
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Caption: Workflow for preparing GSK2656157 stock solution.
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Caption: Inhibition of the PERK signaling pathway by GSK2656157.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.medchemexpress.com/GSK2656157.html
https://www.selleckchem.com/products/gsk2656157.html
https://www.medkoo.com/products/4668
https://www.apexbt.com/gsk2656157.html
https://www.sigmaaldrich.com/US/en/product/mm/504651
https://www.sigmaaldrich.com/US/en/product/mm/504651
https://www.caymanchem.com/product/17372/gsk2656157
https://www.benchchem.com/product/b612095#how-to-prepare-gsk2656157-stock-solution-with-dmso
https://www.benchchem.com/product/b612095#how-to-prepare-gsk2656157-stock-solution-with-dmso
https://www.benchchem.com/product/b612095#how-to-prepare-gsk2656157-stock-solution-with-dmso
https://www.benchchem.com/product/b612095#how-to-prepare-gsk2656157-stock-solution-with-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b612095?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

